Cas no 1351616-62-0 (2-[(4,6-dichloro-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid)

• Product Name: 2-[(4,6-dichloro-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid
• CAS No: 1351616-62-0
• MF: C₁₀H₈Cl₂N₂O₂S
• MW: 291.153718948364
• MDL: MFCD21091863
• CID: 4586576
• PubChem ID: 56724793
• Update Time: 2025-11-02

2-[(4,6-dichloro-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• N-(4,6-Dichloro-1,3-benzothiazol-2-yl)-N-methylglycine
• Glycine, N-(4,6-dichloro-2-benzothiazolyl)-N-methyl-
• 2-[(4,6-dichloro-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid

• MDL： MFCD21091863
• Inchi： 1S/C10H8Cl2N2O2S/c1-14(4-8(15)16)10-13-9-6(12)2-5(11)3-7(9)17-10/h2-3H,4H2,1H3,(H,15,16)
• InChI Key： XFPQHJKYBLXNAB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C1=NC2=C(Cl)C=C(Cl)C=C2S1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(4,6-dichloro-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid

2-[(4,6-Dichloro-1,3-benzothiazol-2-yl)(methyl)amino]acetic Acid (CAS No. 1351616-62-0): A Comprehensive Overview

2-[(4,6-Dichloro-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid (CAS No. 1351616-62-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This benzothiazole derivative exhibits unique structural features, making it a valuable intermediate for the synthesis of various bioactive molecules. The compound's molecular formula is C₁₀H₈Cl₂N₂O₂S, and it is characterized by the presence of a dichlorobenzothiazole core coupled with a methylaminoacetic acid moiety.

The growing interest in 2-[(4,6-dichloro-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid is partly due to its potential applications in drug discovery. Researchers are exploring its role as a building block for small molecule inhibitors, particularly in the development of therapies targeting enzyme modulation and protein-protein interactions. Recent studies have highlighted its utility in creating compounds with potential anti-inflammatory and antimicrobial properties, aligning with current global health priorities.

In the agrochemical sector, this compound serves as a precursor for novel crop protection agents. Its dichlorobenzothiazole structure is particularly interesting for designing pesticides and herbicides with improved efficacy and environmental profiles. With increasing emphasis on sustainable agriculture and green chemistry, the demand for such specialized intermediates is expected to rise significantly in the coming years.

The synthesis of 2-[(4,6-dichloro-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid typically involves multi-step organic reactions, including nucleophilic substitution and carboxylic acid functionalization. Advanced purification techniques such as column chromatography and recrystallization are employed to achieve high purity levels required for research applications. Analytical characterization is performed using HPLC, NMR spectroscopy, and mass spectrometry to ensure compound identity and quality.

From a commercial perspective, the market for benzothiazole derivatives like CAS No. 1351616-62-0 is expanding rapidly. Pharmaceutical and agrochemical companies are actively seeking reliable suppliers of this compound, driving innovation in custom synthesis and scale-up processes. The compound's stability under various storage conditions and its solubility profile in common organic solvents make it particularly attractive for industrial applications.

Recent advancements in computational chemistry and molecular modeling have further increased interest in this compound. Researchers are using in silico methods to predict its potential interactions with biological targets, accelerating the discovery of new applications. This approach aligns with current trends in rational drug design and high-throughput screening methodologies.

Quality control measures for 2-[(4,6-dichloro-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid are critical, with most suppliers offering material with purity levels exceeding 98%. Specifications typically include detailed information about residual solvents, heavy metal content, and other potential impurities. These stringent quality standards ensure the compound's suitability for sensitive research applications.

The environmental fate and ecotoxicological profile of this compound are subjects of ongoing research. While it shows promise for various applications, scientists are carefully evaluating its biodegradability and potential environmental persistence to ensure compliance with evolving regulatory standards. This focus on green chemistry principles reflects the industry's commitment to sustainable development.

For researchers working with 2-[(4,6-dichloro-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid, proper handling procedures are essential. While not classified as hazardous, standard laboratory precautions should be followed, including the use of personal protective equipment and adequate ventilation. Material Safety Data Sheets (MSDS) provide comprehensive guidance on safe handling practices.

The future outlook for this compound appears promising, with potential applications extending into material science and electronic chemicals. Its unique electronic properties make it interesting for developing organic semiconductors and photovoltaic materials, areas that are gaining importance in renewable energy technologies. As research continues, new applications for this versatile compound are likely to emerge.

In conclusion, 2-[(4,6-dichloro-1,3-benzothiazol-2-yl)(methyl)amino]acetic acid (CAS No. 1351616-62-0) represents an important chemical entity with diverse potential applications. Its significance in medicinal chemistry, agrochemical development, and emerging technologies underscores the value of continued research into this compound. As scientific understanding grows and synthetic methodologies advance, this benzothiazole derivative is poised to play an increasingly important role in addressing contemporary scientific and technological challenges.